![molecular formula C12H7FO3S B6399213 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% CAS No. 1261989-73-4](/img/structure/B6399213.png)
2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid (FBA) is a fluorinated derivative of benzoic acid and is used in a variety of scientific research applications. FBA has been studied for its ability to act as a catalyst in organic synthesis, and its potential for use as a drug delivery system. FBA is also used in the synthesis of other compounds, such as thiophene derivatives and fluorinated derivatives of benzoic acid. FBA is commercially available in 95% purity.
Scientific Research Applications
2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has been studied for its potential use in drug delivery systems. It has been found to be able to bind to and transport a variety of drugs, including anticancer compounds. 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has also been studied for its ability to act as a catalyst in organic synthesis. It has been used in the synthesis of thiophene derivatives and fluorinated derivatives of benzoic acid. Additionally, 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has been studied for its potential use in the synthesis of other compounds, such as polymers and surfactants.
Mechanism of Action
2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has been found to be able to bind to and transport a variety of drugs, including anticancer compounds. 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% can bind to the drugs via hydrogen bonding, electrostatic interactions, and hydrophobic interactions. These interactions allow for the drug to be transported to its target site, where it can then interact with its target molecule.
Biochemical and Physiological Effects
2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has been studied for its potential use in drug delivery systems. It has been found to be able to bind to and transport a variety of drugs, including anticancer compounds. 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% can bind to the drugs via hydrogen bonding, electrostatic interactions, and hydrophobic interactions. These interactions allow for the drug to be transported to its target site, where it can then interact with its target molecule. 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has also been studied for its ability to act as a catalyst in organic synthesis.
Advantages and Limitations for Lab Experiments
2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has a number of advantages for use in laboratory experiments. It is commercially available in 95% purity, which makes it a cost-effective option for laboratory use. Additionally, 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% is relatively stable, and can be stored for long periods of time without significant degradation. However, 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% is also limited in its application; it is not suitable for use in high-temperature or high-pressure reactions, and it has a low solubility in water.
Future Directions
1. Further research into the mechanism of action of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% could lead to a better understanding of its potential applications in drug delivery systems.
2. Developing new methods of synthesizing 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% could lead to more cost-effective production methods.
3. Investigating the potential applications of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% in other fields, such as materials science and nanotechnology, could lead to new and innovative uses for the compound.
4. Investigating the potential of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% as a catalyst in organic synthesis could lead to more efficient and cost-effective synthetic methods.
5. Developing new methods for the purification of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% could lead to higher-purity products.
6. Developing new methods of stabilizing 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% could lead to increased shelf life and improved storage stability.
7. Investigating the potential of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% as a drug delivery system could lead to improved drug efficacy and safety.
8. Investigating the potential of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% as a fluorescent probe could lead to improved detection and imaging techniques.
9. Investigating the potential of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% as a corrosion inhibitor could lead to improved materials protection.
10. Investigating the potential of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% as a surfactant could lead to improved cleaning and emulsifying properties.
Synthesis Methods
2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% can be synthesized from benzoic acid and 2-formylthiophene. The reaction is carried out in a two-step process. In the first step, benzoic acid is reacted with 2-formylthiophene to form 2-(2-formylthiophen-4-yl)benzoic acid. In the second step, the product is then reacted with 4-fluorobenzoyl chloride to form 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95%. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of around 100 °C.
properties
IUPAC Name |
4-fluoro-2-(5-formylthiophen-3-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7FO3S/c13-8-1-2-10(12(15)16)11(4-8)7-3-9(5-14)17-6-7/h1-6H,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPALAHZEPYZVKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C2=CSC(=C2)C=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7FO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00689470 |
Source
|
Record name | 4-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00689470 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261989-73-4 |
Source
|
Record name | 4-Fluoro-2-(5-formylthiophen-3-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00689470 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.